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Compound of Interest

Compound Name: 2-Chloroethyl ethyl ether

Cat. No.: B104041

An In-depth Technical Guide to 2-Chloroethyl Ethyl Ether
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chloroethyl ethyl ether, a
significant chemical intermediate in various industrial and research applications, particularly in
the field of drug development. This document outlines its core chemical and physical
properties, details a standard experimental protocol for its synthesis, and illustrates the
synthetic pathway for conceptual clarity.

Core Properties of 2-Chloroethyl Ethyl Ether

2-Chloroethyl ethyl ether, with the CAS number 628-34-2, is a colorless to pale yellow liquid
characterized by a mild, ether-like odor.[1] It is an organohalogen compound that serves as a
valuable reagent and building block in organic synthesis.

Quantitative Data Summary

The key physical and chemical properties of 2-Chloroethyl ethyl ether are summarized in the
table below for easy reference and comparison.
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Property Value

Molecular Formula C4aHoCIO

Linear Formula CICH2CH20CH2CHs
Molecular Weight 108.57 g/mol

Boiling Point 107-108 °C

Melting Point -60 °C

Density 0.989 g/mL at 25 °C

Refractive Index

1.411 (20/D)

Flash Point

6 °C

Experimental Protocols: Synthesis of 2-Chloroethyl

Ethyl Ether

The synthesis of 2-Chloroethyl ethyl ether is commonly achieved through the Williamson

ether synthesis. This method involves the reaction of an alkoxide with a primary alkyl halide.

The following protocol details a representative procedure for this synthesis.

Objective:

To synthesize 2-Chloroethyl ethyl ether from ethanol and 2-chloroethanol.

Materials:
o Ethanol (C2HsOH)

Sodium metal (Na)

2-Chloroethanol (CICH2CH20H)

Anhydrous diethyl ether ((C2Hs)20)

Distilled water
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e Anhydrous magnesium sulfate (MgSQa)
e Round-bottom flask

» Reflux condenser

e Dropping funnel

e Heating mantle

e Separatory funnel

« Distillation apparatus

Methodology:

o Preparation of Sodium Ethoxide: In a dry round-bottom flask equipped with a reflux
condenser, carefully add sodium metal to an excess of absolute ethanol. The reaction is
exothermic and will produce hydrogen gas, which should be safely vented. The reaction is
complete when all the sodium has dissolved, forming a solution of sodium ethoxide in
ethanol.

e Reaction with 2-Chloroethanol: To the solution of sodium ethoxide, add 2-chloroethanol
dropwise from a dropping funnel at a controlled rate to manage the exothermic reaction.
Once the addition is complete, the reaction mixture is heated to reflux for several hours to
ensure the completion of the reaction.

e Work-up and Isolation: After cooling to room temperature, the reaction mixture is poured into
a separatory funnel containing water. The aqueous layer is extracted multiple times with
diethyl ether. The combined organic extracts are then washed with water and brine to
remove any remaining impurities.

e Drying and Purification: The organic layer is dried over anhydrous magnesium sulfate,
filtered, and the solvent is removed by distillation. The resulting crude 2-Chloroethyl ethyl
ether is then purified by fractional distillation to obtain the final product.

Applications in Research and Drug Development
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2-Chloroethyl ethyl ether is a versatile chemical intermediate with significant applications in
the pharmaceutical industry.[1] It is primarily used as a raw material in the synthesis of active
pharmaceutical ingredients (APIs) and other pharmaceutical intermediates.[2] Its utility stems
from its ability to act as an alkylating agent, introducing the ethoxyethyl group into various
molecules.[1] Furthermore, it serves as a reagent in the preparation of ether-functionalized
ionic liquids, which have applications in the separation of proteins and saccharides.[2]

Visualizing the Synthesis Pathway

The following diagram illustrates the Williamson ether synthesis pathway for producing 2-
Chloroethyl ethyl ether.
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Step 1: Formation of Sodium Ethoxide

Ethanol Sodium
(C2HsOH) (Na)

+ Sodium

Step 2: Nucleophilic Substitution

Sodium Ethoxide 2-Chloroethanol
(NaOCzHs) (CICH2CH20H)

+ 2-Chlorodthanol

2-Chloroethyl ethyl ether

(CICH2CH20C:zH>5)

+ Byproduct

Sodium Chloride
(NacCl)

Click to download full resolution via product page

Caption: Williamson ether synthesis of 2-Chloroethyl ethyl ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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